Cas no 1087659-17-3 (4,5-Dimethoxypyridin-3-amine)

• Product Name: 4,5-Dimethoxypyridin-3-amine
• CAS No: 1087659-17-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD11052856
• CID: 1068913
• PubChem ID: 329770984
• Update Time: 2025-08-02

4,5-Dimethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxypyridin-3-amine
• A-5923
• 1087659-17-3
• CS-0089787
• MFCD11052856
• AKOS006309206
• 4,5-Dimethoxypyridin-3-amine, AldrichCPR
• SB53594
• DTXSID10670132
• DB-059786

• MDL： MFCD11052856
• Inchi： 1S/C7H10N2O2/c1-10-6-4-9-3-5(8)7(6)11-2/h3-4H,8H2,1-2H3
• InChI Key： KOSAVBLGLHXMDI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=CC=1OC)N

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 298.7±35.0 °C at 760 mmHg
• Flash Point: 134.5±25.9 °C
• PSA: 57.37000
• LogP: 1.26220
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,5-Dimethoxypyridin-3-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dimethoxypyridin-3-amine

Comprehensive Overview of 4,5-Dimethoxypyridin-3-amine (CAS No. 1087659-17-3): Properties, Applications, and Industry Insights

4,5-Dimethoxypyridin-3-amine (CAS No. 1087659-17-3) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure features methoxy groups at the 4 and 5 positions and an amino group at the 3 position, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique chemical properties, including its solubility in polar solvents and stability under moderate conditions, have garnered significant attention from researchers and industrial applications alike.

In recent years, the demand for 4,5-Dimethoxypyridin-3-amine has surged due to its role in developing novel small-molecule drugs and biocatalysts. A growing trend in the pharmaceutical industry is the exploration of heterocyclic compounds for targeted therapies, and this compound's structural flexibility aligns perfectly with such innovations. Researchers frequently search for "pyridine derivatives in drug discovery" or "synthesis of 4,5-dimethoxypyridin-3-amine," reflecting its relevance in cutting-edge science.

From a synthetic chemistry perspective, CAS 1087659-17-3 serves as a critical building block for multi-step organic reactions. Its methoxy and amino functional groups allow for selective modifications, enabling the creation of complex molecules with high precision. This characteristic is particularly valuable in medicinal chemistry, where scaffold diversification is essential for optimizing drug candidates. Industry professionals often inquire about "scalable synthesis methods for 4,5-dimethoxypyridin-3-amine" or "applications in kinase inhibitor development," highlighting its practical importance.

Environmental and regulatory considerations also play a pivotal role in the compound's usage. With increasing focus on green chemistry, researchers are investigating eco-friendly synthesis routes for 4,5-Dimethoxypyridin-3-amine to minimize waste and energy consumption. Searches like "sustainable production of pyridine amines" or "biodegradable intermediates" underscore this shift toward sustainability. The compound's compatibility with catalytic processes further enhances its appeal for modern manufacturing paradigms.

Analytical characterization of 1087659-17-3 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and batch consistency, which are critical for regulatory compliance in pharmaceutical applications. Quality-related queries, such as "analytical standards for 4,5-dimethoxypyridin-3-amine" or "spectroscopic data interpretation," are common among laboratory technicians and QC specialists.

Looking ahead, the compound's potential extends to emerging fields like material science and catalysis. Its electron-rich aromatic system makes it a candidate for designing organic semiconductors or ligands in transition-metal complexes. Such interdisciplinary applications align with global trends toward functional materials and renewable energy technologies. Future research may explore its utility in photocatalysis or molecular electronics, addressing contemporary challenges in energy storage and conversion.

In summary, 4,5-Dimethoxypyridin-3-amine (CAS No. 1087659-17-3) represents a multifaceted compound with broad scientific and industrial significance. Its adaptability across pharmaceutical synthesis, green chemistry, and advanced materials ensures its continued relevance in a rapidly evolving technological landscape. By addressing key user queries and industry trends, this overview underscores the compound's value while providing actionable insights for professionals and researchers.